BENGHE Safety Operating Guide

Check Availability & Pricing

6-bromo-8-methoxy-2H-chromene-3-carboxylic
acid proper disposal procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

6-bromo-8-methoxy-2H-
Compound Name: ) )
chromene-3-carboxylic acid

Cat. No.: B1340868

Proper Disposal of 6-bromo-8-methoxy-2H-
chromene-3-carboxylic Acid

The proper disposal of 6-bromo-8-methoxy-2H-chromene-3-carboxylic acid (CAS No.
885271-13-6) is critical for ensuring laboratory safety and environmental protection.[1] As a
halogenated organic carboxylic acid, this compound must be treated as hazardous waste and
must not be disposed of in standard trash or down the drain.[1][2][3][4] Adherence to
institutional and local regulations is mandatory. The following guide provides a comprehensive,
step-by-step protocol for its safe handling and disposal.

Chemical and Hazard Summary

While a specific Safety Data Sheet (SDS) detailing disposal was not found, the compound's
classification as a brominated (halogenated) organic acid dictates its handling as regulated
hazardous waste.[2][3] General guidelines for this class of chemicals emphasize segregation
and professional disposal.
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Property Data Source

) 6-bromo-8-methoxy-2H-
Chemical Name ] ] [5][6]
chromene-3-carboxylic acid

CAS Number 885271-13-6 [5][6]
Molecular Formula C11HoBrOa [5]
Waste Classification Halogenated Organic Waste [21[31[7]
_ _ Licensed Hazardous Waste
Primary Disposal Path ) ) [3]
Incineration

. ) Drain or regular trash disposal
Prohibited Disposal ) ] ] [1][8]
is strictly forbidden.

Disclaimer:This guide is based on general best practices for halogenated organic compounds.
Always consult the official Safety Data Sheet (SDS) provided by your supplier and contact your
institution's Environmental Health & Safety (EHS) department for specific procedures and
regulatory requirements in your location.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and disposing of waste containing 6-bromo-
8-methoxy-2H-chromene-3-carboxylic acid.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE.
o Eye Protection: Chemical safety goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A fully buttoned laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation is the most critical step to ensure safety and cost-effective disposal.
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» Designate a Waste Stream: This compound must be disposed of as Halogenated Organic
Waste.[3]

e Select a Container: Use a designated, leak-proof waste container that is compatible with the
chemical. Polyethylene containers are often used for halogenated solvents.[8] The container
must have a secure, screw-on cap.[7][9]

» Avoid Mixing:Do not mix this waste with non-halogenated organic waste, strong acids,
bases, oxidizers, or heavy metal waste.[2][3][10] Commingling incompatible waste streams
can lead to dangerous reactions and complicates the disposal process.[9]

Step 3: Labeling the Waste Container

Proper labeling is a regulatory requirement and essential for safety.

« Initial Labeling: Affix a "Hazardous Waste" label to the container before adding the first drop
of waste.[7]

o Detail Contents: Clearly write the full chemical name, "6-bromo-8-methoxy-2H-chromene-
3-carboxylic acid," and list any other solvents or chemicals present with their approximate
percentages.[3][10] Do not use abbreviations or chemical formulas.[7]

« ldentify Hazards: Check the applicable hazard boxes on the label (e.g., Toxic, Irritant).

Step 4: Accumulation and Storage

Store the waste container safely in the laboratory pending pickup.

o Keep Closed: The waste container must be kept tightly sealed at all times, except when
actively adding waste.[2][7][9]

» Storage Location: Store the container in a designated Satellite Accumulation Area (SAA).[2]
This area should be in a cool, well-ventilated location, away from ignition sources, and within
secondary containment to contain potential leaks.[8][9]

« Visibility: Ensure the hazardous waste label is always clearly visible.[2]

Step 5: Arranging for Final Disposal
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Laboratory personnel are responsible for waste up to the point of collection.

« Monitor Fill Level: Do not overfill the container. A common practice is to request pickup when
it is three-quarters full.[2]

e Request Pickup: Contact your institution's Environmental Health & Safety (EHS) department
or the equivalent office to schedule a waste pickup.[2] Follow their specific procedures for
completing online request forms or other documentation.

» Handover: Transfer the waste to authorized personnel for final disposal, which is typically
high-temperature incineration for halogenated compounds.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
bromo-8-methoxy-2H-chromene-3-carboxylic acid.
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Caption: Decision workflow for the disposal of 6-bromo-8-methoxy-2H-chromene-3-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. campusoperations.temple.edu [campusoperations.temple.edu]
. bucknell.edu [bucknell.edu]

. acs.org [acs.org]

. chemimpex.com [chemimpex.com]

. echemi.com [echemi.com]

. braun.matse.illinois.edu [braun.matse.illinois.edu]

. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 10. 7.2 Organic Solvents [ehs.cornell.edu]

¢ To cite this document: BenchChem. [6-bromo-8-methoxy-2H-chromene-3-carboxylic acid
proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340868#6-bromo-8-methoxy-2h-chromene-3-
carboxylic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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